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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical substances like Pigment Red 22 are paramount

to ensuring a safe and compliant operational environment. This guide provides essential, step-

by-step procedural information for the safe disposal of Pigment Red 22 (C.I. 12315), aligning

with best practices in laboratory safety and chemical management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Pigment Red 22 with

appropriate personal protective equipment (PPE). This minimizes exposure risks and ensures

personal safety.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side shields, conforming to EN 166

(EU) or NIOSH (US) standards.[1]

Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.

[1]

Body Protection: Wear fire/flame resistant and impervious clothing.[1]

Respiratory Protection: If there is a risk of dust formation, use an approved respirator.[2][3]
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Disposal Procedures for Pigment Red 22
The primary methods for the disposal of Pigment Red 22 involve professional chemical waste

management services. It is imperative to adhere to local, state, and federal environmental

regulations.

Step-by-Step Disposal Plan:

Waste Collection:

Collect waste Pigment Red 22 and any contaminated materials (e.g., paper towels,

absorbent pads) in a suitable, closed, and clearly labeled container.[1]

For accidental spills, sweep up the solid material, avoiding dust formation, and place it into

a designated waste container for disposal.[1][4]

Waste Storage:

Store the sealed waste container in a dry, cool, and well-ventilated area, away from

incompatible materials.[1]

Selecting a Disposal Method:

The recommended method of disposal is to engage a licensed chemical destruction plant.

[1]

Controlled incineration with flue gas scrubbing is another acceptable method.[1]

In some jurisdictions, disposal at an approved landfill may be permissible; however, it is

crucial to verify this with local authorities.[3]

Crucially, chemical waste generators must determine if the waste is classified as

hazardous and consult relevant regulations for complete and accurate classification.[2]

Environmental Protection:

Under no circumstances should Pigment Red 22 be discharged into drains, sewers, or

the general environment.[1][5] The substance is noted as being very toxic to aquatic life
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with long-lasting effects.[5]

Disposal of Contaminated Packaging
The packaging that contained Pigment Red 22 must also be managed correctly to prevent

environmental contamination.

Recycling/Reconditioning: Containers can be triple-rinsed (or the equivalent) and then

offered for recycling or reconditioning.[1]

Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[1]

Incineration: For combustible packaging materials, controlled incineration is a possible

disposal route.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Pigment Red 22, providing a quick

reference for its physical and toxicological properties.

Property Value

Acute Oral Toxicity LD50 (Rat): > 2,000 mg/kg

Aquatic Toxicity

Fish (Leuciscus idus melanotus): LC50 > 500

mg/L (96 h) Daphnia magna: EC50 > 100 mg/L

(48 h) Algae (Desmodesmus subspicatus):

NOEC = 1 mg/L (72 h)[1]

Microorganism Toxicity Activated Sludge: NOEC = 1,000 mg/L (3 h)[1]

Oil Absorption 45-55 g/100g [3][6]

Heat Resistance 140 °C[6]
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The provided documentation does not detail specific experimental protocols for waste

characterization. However, it is standard practice for waste generators to perform analyses

such as the Toxicity Characteristic Leaching Procedure (TCLP) to determine if a waste is

hazardous under regulations like the Resource Conservation and Recovery Act (RCRA) in the

United States. This would involve a certified laboratory following established EPA methods.

Pigment Red 22 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Pigment Red 22.
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Start: Pigment Red 22 Waste Generated
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2. Collect Waste in a
Suitable, Labeled Container
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Clean up spill avoiding dust.
Place in waste container.

Yes No

4. Classify Waste
(Hazardous vs. Non-Hazardous)

Hazardous
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Non-Hazardous

Non-Hazardous

5a. Arrange for Disposal by a
Licensed Chemical Waste Facility

(e.g., Incineration)
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End: Proper Disposal Complete
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Pigment Red 22 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

